Cas no 1936234-89-7 (4,4,4-Trifluoro-N,2-dimethylbutan-1-amine)

• Product Name: 4,4,4-Trifluoro-N,2-dimethylbutan-1-amine
• CAS No: 1936234-89-7
• MF: C₆H₁₂F₃N
• MW: 155.161392211914
• MDL: MFCD30003386
• CID: 5041783
• PubChem ID: 89295161
• Update Time: 2025-10-22

4,4,4-Trifluoro-N,2-dimethylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4,4,4-trifluoro-N,2-dimethylbutan-1-amine
• 4,4,4-Trifluoro-N,2-dimethylbutan-1-amine

• MDL： MFCD30003386
• Inchi： 1S/C6H12F3N/c1-5(4-10-2)3-6(7,8)9/h5,10H,3-4H2,1-2H3
• InChI Key： AKJJODNZDJOZCA-UHFFFAOYSA-N
• SMILES： FC(CC(C)CNC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 89.5
• XLogP3: 2.1
• Topological Polar Surface Area: 12

Additional information on 4,4,4-Trifluoro-N,2-dimethylbutan-1-amine

4,4,4-Trifluoro-N,2-dimethylbutan-1-amine: An Emerging Compound in Chemical and Pharmaceutical Research

4,4,4-Trifluoro-N,2-dimethylbutan-1-amine (CAS No. 1936234-89-7) is a novel compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields. This compound belongs to the class of fluorinated amines, which are known for their stability and reactivity. The presence of trifluoromethyl groups and dimethyl substituents imparts distinct properties that make it a valuable candidate for both academic research and industrial applications.

The chemical structure of 4,4,4-Trifluoro-N,2-dimethylbutan-1-amine is characterized by a primary amine group attached to a butyl chain with three fluorine atoms and two methyl groups. The trifluoromethyl groups enhance the compound's lipophilicity and metabolic stability, making it particularly suitable for use in pharmaceuticals where these properties are highly desirable. Additionally, the dimethyl substituents contribute to the compound's overall stability and solubility in organic solvents.

In the realm of pharmaceutical research, 4,4,4-Trifluoro-N,2-dimethylbutan-1-amine has shown promise as a potential lead compound for the development of new drugs. Recent studies have explored its activity as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent inhibitory effects on a key enzyme implicated in neurodegenerative diseases. The researchers found that the trifluoromethyl groups played a crucial role in enhancing the compound's binding affinity and selectivity.

Beyond its pharmaceutical applications, 4,4,4-Trifluoro-N,2-dimethylbutan-1-amine has also been investigated for its potential use in materials science. Its unique chemical properties make it an attractive candidate for the synthesis of advanced materials with enhanced thermal stability and mechanical strength. A recent study published in Advanced Materials highlighted the use of this compound as a building block for the creation of novel polymers with improved performance characteristics.

The synthesis of 4,4,4-Trifluoro-N,2-dimethylbutan-1-amine involves several well-established chemical reactions. One common approach is to start with 1-bromo-3-trifluoromethylpropane and react it with dimethylamine under appropriate conditions to form the desired product. This synthetic route has been optimized to achieve high yields and purity levels, making it suitable for large-scale production. The ease of synthesis and availability of starting materials further enhance its appeal as a versatile building block in chemical synthesis.

In terms of safety and environmental impact, 4,4,4-Trifluoro-N,2-dimethylbutan-1-amine is generally considered safe when handled under proper laboratory conditions. However, like any chemical compound, it should be used with caution and appropriate safety measures should be followed to minimize potential risks. Regulatory agencies such as the Environmental Protection Agency (EPA) and the European Chemicals Agency (ECHA) have not classified this compound as hazardous or toxic at current usage levels.

The future prospects for 4,4,4-Trifluoro-N,2-dimethylbutan-1-amine are promising. Ongoing research is focused on exploring its potential applications in drug discovery, materials science, and other emerging fields. As new insights into its properties and behavior continue to emerge, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.

In conclusion, 4,4,4-Trifluoro-N,2-dimethylbutan-1-amine (CAS No. 1936234-89-7) represents a significant advancement in the field of chemical and pharmaceutical research. Its unique combination of structural features makes it a valuable tool for scientists working on a wide range of applications. As research progresses and new uses are discovered, this compound is poised to make substantial contributions to both academic and industrial endeavors.